Cas no 400084-15-3 (Methyl 4-{[(4-methyl-3,5-diphenyl-1H-pyrazol-1-yl)oxy]methyl}benzoate)

• Product Name: Methyl 4-{[(4-methyl-3,5-diphenyl-1H-pyrazol-1-yl)oxy]methyl}benzoate
• CAS No: 400084-15-3
• MF: C₂₅H₂₂N₂O₃
• MW: 398.453786373138
• CID: 5740679
• PubChem ID: 1479196
• Update Time: 2023-11-10

Methyl 4-{[(4-methyl-3,5-diphenyl-1H-pyrazol-1-yl)oxy]methyl}benzoate Chemical and Physical Properties

Names and Identifiers

• 5J-558S
• methyl 4-{[(4-methyl-3,5-diphenyl-1H-pyrazol-1-yl)oxy]methyl}benzenecarboxylate
• methyl 4-[(4-methyl-3,5-diphenylpyrazol-1-yl)oxymethyl]benzoate
• methyl4-{[(4-methyl-3,5-diphenyl-1H-pyrazol-1-yl)oxy]methyl}benzoate
• methyl 4-{[(4-methyl-3,5-diphenyl-1H-pyrazol-1-yl)oxy]methyl}benzoate
• 400084-15-3
• AKOS005094839
• Benzoic acid, 4-[[(4-methyl-3,5-diphenyl-1H-pyrazol-1-yl)oxy]methyl]-, methyl ester
• Methyl 4-{[(4-methyl-3,5-diphenyl-1H-pyrazol-1-yl)oxy]methyl}benzoate

• Inchi： 1S/C25H22N2O3/c1-18-23(20-9-5-3-6-10-20)26-27(24(18)21-11-7-4-8-12-21)30-17-19-13-15-22(16-14-19)25(28)29-2/h3-16H,17H2,1-2H3
• InChI Key： OYNNOJJMGZJHTF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C(=O)OC)=CC=1)N1C(C2C=CC=CC=2)=C(C)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 398.16304257g/mol
• Monoisotopic Mass: 398.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 558.8±60.0 °C(Predicted)
• pka: 0?+-.0.12(Predicted)